Cas no 78859-36-6 (Orn-P 1)

• Product Name: Orn-P 1
• CAS No: 78859-36-6
• MF: C₁₃H₁₁N₅
• MW: 237.259941339493
• CID: 573346
• PubChem ID: 108084
• Update Time: 2025-04-19

Orn-P 1 Chemical and Physical Properties

Names and Identifiers

• 6H-2,5,6a,7-Tetraazafluoranthen-3-amine,1-methyl-
• 4-AMINO-6-METHYL-2,5,10,10B-TETRAAZAFLUORANTHENE
• 1-methyl-6h-2,5,6a,7-tetraazafluoranthen-3-amine
• UNII-2FT5LUT6WP
• 1-Methyl-2,6-dihydro-3H-2,5,6a,7-tetraazafluoranthen-3-imine
• ORN-P 1
• 78859-36-6
• 6H-2,5,6a,7-Tetraazafluoranthen-3-amine, 1-methyl-
• 2FT5LUT6WP
• 8-methyl-1,3,7,14-tetrazatetracyclo[7.6.1.05,16.010,15]hexadeca-3,5(16),6,8,10(15),11,13-heptaen-6-amine
• DTXSID501000088
• BRN 5755713
• 1H-2,5,10,10b-Tetraazafluoranthene, 4-amino-6-methyl-
• Orn-P-1
• 4-Amino-6-methyl-1H-2,5,10,10b-tetraazafluoranthene
• 4-AMINO-6-METHYL-1 H-2,5,10,10B-TETRAAZA-FLUORANTHENE
• Orn-P 1

• Inchi： 1S/C13H11N5/c1-7-10-8-3-2-4-16-13(8)18-6-15-5-9(11(10)18)12(14)17-7/h2-5H,6H2,1H3,(H2,14,17)
• InChI Key： NZLRKRKOVVXDLV-UHFFFAOYSA-N
• SMILES： N12CN=CC3C(N)=NC(C)=C(C4=CC=CN=C14)C2=3

Computed Properties

• Exact Mass: 237.101445
• Monoisotopic Mass: 237.101445
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1
• XLogP3: 0.9

Experimental Properties

• Density: 1.59
• Boiling Point: 431.4°C at 760 mmHg
• Flash Point: 214.7°C
• Refractive Index: 1.862

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines